Ethyl 6-fluoroindolizine-2-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular formula of EFIC is C11H10FNO2. The structure of EFIC and similar compounds can be determined by single crystal X-ray diffraction analysis and optimized using density functional theory (DFT) using B3LYP function and 6-311+G(2d,p) basis set .Chemical Reactions Analysis
The enzymatic pathways introduced for the synthesis of fluorinated compounds like EFIC involve two main strategies: (1) C-F bonds are directly formed to obtain fluorine-containing compounds. (2) Complex fluorinated compounds are synthesized from simple fluorine-containing modules .Scientific Research Applications
Microwave-Assisted Synthesis for Larvicidal Activity
One study focuses on the microwave-assisted synthesis of novel ethyl 3-substituted-7-methylindolizine-1-carboxylates. The research highlights the efficiency of this synthesis method and the larvicidal activity of the produced compounds against Anopheles arabiensis, suggesting potential applications in mosquito control (Chandrashekharappa et al., 2018).
Phosphine-Catalyzed Annulation
Another paper reports a phosphine-catalyzed [4 + 2] annulation process for synthesizing highly functionalized tetrahydropyridines. This study underscores the regioselective synthesis of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates, demonstrating the compound's versatility in organic synthesis (Zhu et al., 2003).
Immunomodulatory and Anticancer Activities
Research on ethyl 6-bromo-3-methyl-1,3-thiazolo[3,2-a]benzimidazole-2-carboxylate reveals its potential for immunomodulatory and anticancer activities. The study presents significant inhibitors of LPS-stimulated NO generation, indicating the compound's promise in medical research and drug development (Abdel-Aziz et al., 2009).
Novel Synthetic Approaches
Further studies introduce novel synthetic approaches to derivatives of ethyl 6-fluoroindolizine-2-carboxylate, exploring their applications in creating new pharmaceuticals and agrochemicals. These include one-pot synthesis methods and the development of compounds with antimicrobial properties (Klintworth et al., 2021).
Antimicrobial Agent Development
An additional study describes the synthesis and antimicrobial evaluation of ethyl 6-(8-hydroxyquinolin-5-yl)-3-methylpyridazin-4-carboxylate derivatives. This research suggests the potential of these compounds in developing new antimicrobial agents (Abdel-Mohsen, 2014).
Future Directions
While specific future directions for EFIC are not mentioned in the available literature, the field of fluorinated compounds is a dynamic area of research. The introduction of fluorine atoms into organic compound molecules can give these compounds new functions and make them have better performance . This suggests potential future directions in the development and application of EFIC and similar compounds.
properties
IUPAC Name |
ethyl 6-fluoroindolizine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNO2/c1-2-15-11(14)8-5-10-4-3-9(12)7-13(10)6-8/h3-7H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSEPXWFQLSSPPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C=C(C=CC2=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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